Cas no 898351-90-1 (4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 898351-90-1
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 5480621
• Update Time: 2025-06-03

4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• SXVNTCBAIOACSA-MRCUWXFGSA-N
• 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C20H23N3O3S2/c1-5-12-23-17-11-10-16(28(4,25)26)13-18(17)27-20(23)21-19(24)14-6-8-15(9-7-14)22(2)3/h6-11,13H,5,12H2,1-4H3/b21-20+
• InChI Key： SXVNTCBAIOACSA-QZQOTICOSA-N
• SMILES： C(/N=C1\N(CCC)C2=CC=C(S(C)(=O)=O)C=C2S\1)(=O)C1=CC=C(N(C)C)C=C1

Additional information on 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Research Brief on 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 898351-90-1)

The compound 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS: 898351-90-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and functional groups, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key areas of focus in recent research has been the compound's interaction with specific kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. Preliminary data suggest that 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exhibits selective inhibition against certain kinases, with notable potency and specificity. Structural analyses have revealed that the dimethylamino and methanesulfonyl groups contribute to its binding affinity, while the benzothiazole core provides stability and optimal spatial orientation for target engagement.

In addition to its kinase inhibitory properties, recent studies have highlighted the compound's potential anti-inflammatory effects. In vitro and in vivo experiments have demonstrated its ability to modulate inflammatory cytokines and reduce oxidative stress, suggesting a broader therapeutic utility. For instance, in a murine model of acute inflammation, administration of the compound resulted in a significant reduction in pro-inflammatory markers such as TNF-α and IL-6. These findings underscore its potential as a dual-action agent, capable of addressing both kinase-driven pathologies and inflammatory conditions.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization. Researchers are exploring structural modifications to enhance its metabolic resilience while retaining its therapeutic efficacy.

In conclusion, 4-(dimethylamino)-N-(2Z)-6-methanesulfonyl-3-propyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, combined with promising pharmacokinetic data, positions it as a viable candidate for advanced preclinical and clinical studies. Future research directions may include further mechanistic elucidation, formulation development, and exploration of its therapeutic potential in diverse disease models.